N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide
Overview
Description
N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide, also known as MPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPA belongs to the class of imidazoacridinone compounds, which have been shown to exhibit anti-tumor and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide involves the inhibition of DNA synthesis and repair, resulting in the induction of cell cycle arrest and apoptosis in cancer cells. This compound also inhibits the activation of various signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-tumor and anti-inflammatory properties in various in vitro and in vivo studies. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide in lab experiments is its ability to exhibit anti-tumor and anti-inflammatory properties, making it a potential therapeutic agent for cancer treatment. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can affect its bioavailability and efficacy.
Future Directions
For research on N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide include investigating its potential as a therapeutic agent for other diseases, such as autoimmune disorders and neurodegenerative diseases. Additionally, further studies are needed to optimize the synthesis method of this compound and improve its bioavailability and efficacy. Furthermore, the development of this compound derivatives with improved properties and efficacy is also an area of future research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound exhibits anti-tumor and anti-inflammatory properties and has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Further research is needed to optimize the synthesis method of this compound and improve its bioavailability and efficacy, as well as investigate its potential as a therapeutic agent for other diseases.
Synthesis Methods
The synthesis of N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide involves the reaction of 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid with acetic anhydride in the presence of a catalyst. The resulting product is purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. Studies have shown that this compound exhibits anti-tumor activity by inducing cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the growth of cancer cells by blocking the activation of various signaling pathways involved in cancer progression.
properties
IUPAC Name |
N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O/c1-11-8-9-19-14(10-11)18-15(16(19)17-12(2)20)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVHNTYFECWOHSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(N2C=C1)NC(=O)C)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601320685 | |
Record name | N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601320685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
29.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47202773 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
324058-03-9 | |
Record name | N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601320685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.